Cas no 1805595-93-0 (Ethyl 2-bromo-5-cyano-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-bromo-5-cyano-3-(trifluoromethyl)phenylacetate
• CAS No: 1805595-93-0
• MF: C₁₂H₉BrF₃NO₂
• MW: 336.104573011398
• CID: 4945711
• Update Time: 2025-08-05

Ethyl 2-bromo-5-cyano-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-cyano-3-(trifluoromethyl)phenylacetate
• ethyl 2-[2-bromo-5-cyano-3-(trifluoromethyl)phenyl]acetate

• Inchi： 1S/C12H9BrF3NO2/c1-2-19-10(18)5-8-3-7(6-17)4-9(11(8)13)12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： WBQXACGQVXVNEU-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC(C#N)=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromo-5-cyano-3-(trifluoromethyl)phenylacetate

Ethyl 2-bromo-5-cyano-3-(trifluoromethyl)phenylacetate: A Comprehensive Overview

Ethyl 2-bromo-5-cyano-3-(trifluoromethyl)phenylacetate, with the CAS number 1805595-93-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a bromo group at the 2-position, a cyano group at the 5-position, and a trifluoromethyl substituent at the 3-position on the phenyl ring. The ethoxycarbonyl group further enhances its reactivity and functional versatility.

The synthesis of Ethyl 2-bromo-5-cyano-3-(trifluoromethyl)phenylacetate involves a series of precise organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation processes. Recent advancements in catalytic methodologies have enabled the optimization of these reactions, leading to higher yields and improved purity. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to streamline the production process, making it more efficient and scalable for industrial applications.

One of the most notable applications of this compound is in the development of novel pharmaceutical agents. The presence of multiple functional groups allows for extensive chemical modification, enabling the creation of bioactive molecules with potential anti-cancer, anti-inflammatory, and neuroprotective properties. For instance, studies have shown that derivatives of this compound exhibit selective inhibition against certain kinases involved in cancer cell proliferation. These findings have sparked interest in further exploring its therapeutic potential through preclinical trials.

In addition to its medicinal applications, Ethyl 2-bromo-5-cyano-3-(trifluoromethyl)phenylacetate has found utility in advanced materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting polymers and light-emitting diodes (LEDs). Recent research has demonstrated that incorporating this compound into polymer frameworks can significantly enhance charge transport properties, paving the way for next-generation electronic devices.

The physical and chemical properties of Ethyl 2-bromo-5-cyano-3-(trifluoromethyl)phenylacetate have been extensively studied to understand its behavior under various conditions. Its melting point, boiling point, and solubility characteristics are critical parameters that influence its suitability for different applications. For example, its high solubility in organic solvents facilitates its use in solution-phase reactions, while its thermal stability ensures compatibility with high-temperature processing techniques.

From an environmental perspective, researchers have also investigated the biodegradation and toxicity profiles of this compound. Preliminary studies suggest that it undergoes rapid metabolic transformation under aerobic conditions, reducing its environmental footprint. However, further research is required to fully assess its long-term ecological impact and ensure sustainable practices in its production and disposal.

In conclusion, Ethyl 2-bromo-5-cyano-3-(trifluoromethyl)phenylacetate represents a versatile building block with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key compound in modern chemical innovation. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in both academic research and industrial development.